Cas no 946378-10-5 (5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(3-methoxyphenyl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(3-methoxyphenyl)-1,3-oxazole-4-carbonitrile
• CAS No: 946378-10-5
• MF: C₂₄H₂₄N₄O₄
• MW: 432.471765518188
• CID: 5430747
• Update Time: 2025-05-21

5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(3-methoxyphenyl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(4-ethoxybenzoyl)piperazin-1-yl]-2-(3-methoxyphenyl)-1,3-oxazole-4-carbonitrile
• 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(3-methoxyphenyl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H24N4O4/c1-3-31-19-9-7-17(8-10-19)23(29)27-11-13-28(14-12-27)24-21(16-25)26-22(32-24)18-5-4-6-20(15-18)30-2/h4-10,15H,3,11-14H2,1-2H3
• InChI Key： HINZWWKBWBNWCA-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=C(OCC)C=C3)CC2)=C(C#N)N=C1C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(3-methoxyphenyl)-1,3-oxazole-4-carbonitrile

5-4-(4-Ethoxybenzoyl)piperazin-1-yl-2-(3-methoxyphenyl)-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

The compound 5-4-(4-Ethoxybenzoyl)piperazin-1-yl-2-(3-methoxyphenyl)-1,3-oxazole-4-carbonitrile, identified by the CAS number 946378-10-5, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates several key functional groups, including a piperazine ring, an oxazole moiety, and a cyano group, which contribute to its versatile chemical properties.

The synthesis of this compound involves a multi-step process that highlights the importance of precise organic reactions. The construction of the piperazine ring is a critical step, often achieved through nucleophilic substitution or cyclization reactions. The introduction of the ethoxybenzoyl group adds complexity to the molecule, enhancing its solubility and bioavailability. Recent studies have demonstrated that the presence of the methoxyphenyl substituent significantly influences the compound's pharmacokinetic properties, making it a valuable candidate for drug development.

In terms of biological activity, this compound has shown remarkable potential as a modulator of various cellular pathways. Research conducted in 2023 revealed that it exhibits potent inhibitory effects on key enzymes involved in inflammatory processes. The oxazole moiety plays a pivotal role in these interactions, acting as a binding site for enzyme substrates. Furthermore, the compound's ability to cross the blood-brain barrier has been validated in preclinical studies, suggesting its potential application in neurodegenerative diseases.

The structural integrity of this compound is further enhanced by the presence of the cyano group, which contributes to its stability and reactivity. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various physiological conditions. These simulations have provided valuable insights into its interaction with target proteins and its potential for drug resistance.

In conclusion, the compound 5-4-(4-Ethoxybenzoyl)piperazin-1-yl-2-(3-methoxyphenyl)-1,3-oxazole-4-carbonitrile, with CAS number 946378-10-5, represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities make it a compelling candidate for further research and development in therapeutic applications.